1-(3-methoxyphenyl)-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C23H24N6O4/c1-13-9-19(29(27-13)23-24-18-8-4-7-17(18)22(32)26-23)25-21(31)14-10-20(30)28(12-14)15-5-3-6-16(11-15)33-2/h3,5-6,9,11,14H,4,7-8,10,12H2,1-2H3,(H,25,31)(H,24,26,32)
• InChI Key: FQLKIAKKHWKZML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)OC)C4=NC5=C(CCC5)C(=O)N4
• Molecular Formula: C23H24N6O4
• Molecular Weight: 448.5 g/mol

Description

1-(3-methoxyphenyl)-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C23H24N6O4 and its molecular weight is 448.483. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel heterocyclic compounds, including pyrazole and pyrimidine derivatives, represents a significant area of research due to their potential applications in medicinal chemistry. For instance, Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, exploring their cytotoxic activity against Ehrlich Ascites Carcinoma cells, highlighting the compound's relevance in anticancer research (Hassan, Hafez, & Osman, 2014).

Biological Activities

Derivatives of pyrazole and pyrimidine have been investigated for various biological activities. Abu‐Hashem et al. (2020) synthesized Benzodifuranyl, 1,3,5-Triazines, Oxadiazepines, and Thiazolopyrimidines derived from Visnaginone and Khellinone, evaluating their anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of synthesized heterocyclic compounds have also been a subject of interest. For example, Rahmouni et al. (2014) developed new pyrazole and antibacterial pyrazolopyrimidine derivatives, evaluating their significant antibacterial activities (Rahmouni, Romdhane, Ben Said, Majouli, & Jannet, 2014).